Cas no 752236-17-2 (Rostratin A; 9,9'-Diepimer, 5,5'-diketone)

Rostratin A; 9,9'-Diepimer, 5,5'-diketone structure
752236-17-2 structure
Product Name:Rostratin A; 9,9'-Diepimer, 5,5'-diketone
CAS No:752236-17-2
MF:C18H20N2O6S2
MW:424.491202354431
CID:6725067
Update Time:2024-03-03

Rostratin A; 9,9'-Diepimer, 5,5'-diketone Chemical and Physical Properties

Names and Identifiers

    • Rostratin B
    • (-)-Rostratin B
    • Rostratin A; 9,9'-Diepimer, 5,5'-diketone
    • Inchi: 1S/C18H20N2O6S2/c21-9-1-3-11(23)13-7(9)5-17-15(25)20-14-8(10(22)2-4-12(14)24)6-18(20,28-27-17)16(26)19(13)17/h7-8,11-14,23-24H,1-6H2
    • InChI Key: ICKHXBRXCAORGF-UHFFFAOYSA-N
    • SMILES: OC1C2C(CC34N2C(=O)C2(N(C3=O)C3C(CCC(C3C2)=O)O)SS4)C(=O)CC1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 28
  • XLogP3: -3.16
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd